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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionamide is a halogenated amide of significant interest as an intermediate in
the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and
dyestuffs. A thorough understanding of its fundamental physicochemical properties, such as
melting and boiling points, is crucial for its effective handling, purification, and application in
further synthetic endeavors. This guide provides a comprehensive overview of these
properties, along with detailed experimental protocols for their determination and a logical
workflow for its synthesis.

Physicochemical Data

The melting and boiling points of 2,3-Dibromopropionamide are critical parameters for its
identification and purification. The data, collated from various chemical databases, are
summarized below.
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Property Value Notes
Melting Point 132-133 °C[1][2]

133 °C

Boiling Point 315.6 °C (Predicted)[1]

315.6 °C at 760 mmHg[2]

It is important to note that some sources may report conflicting data; however, the values
presented here are the most consistently cited. The significant discrepancy in some reported
values, such as a melting point of -83.5 °C, is likely erroneous and should be disregarded.[3]

Experimental Protocols

Accurate determination of the melting and boiling points is essential for verifying the purity of
2,3-Dibromopropionamide. The following are detailed, standardized methodologies for these

measurements.

Melting Point Determination (Capillary Method)

This method is a widely accepted technique for determining the melting point of a crystalline
solid.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

e Sample Preparation: A small amount of dry 2,3-Dibromopropionamide is finely ground
using a mortar and pestle. The open end of a capillary tube is then pressed into the
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powdered sample. The tube is inverted and gently tapped on a hard surface to pack the solid
into the sealed end, to a height of approximately 2-3 mm.[4]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

o Determination:

o For an unknown sample, a rapid preliminary heating is performed to estimate the
approximate melting range.

o For a more precise measurement, the apparatus is heated rapidly to about 15-20 °C below
the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. Impurities tend to depress and broaden the melting range.

Boiling Point Determination (Micro-Reflux Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since
2,3-Dibromopropionamide is a solid at room temperature, it would first need to be melted.

Apparatus:

e Small test tube

e Thermometer

e Heating block or oil bath

o Clamps
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Procedure:

o Sample Preparation: A small amount of 2,3-Dibromopropionamide is placed in a small test
tube.

o Apparatus Setup: The test tube is placed in a heating block or oil bath. A thermometer is
positioned so that the bulb is just above the surface of the molten sample.

e Determination:
o The sample is heated until it melts and then begins to boil.

o The temperature is carefully monitored as the vapor rises and condenses on the walls of
the test tube.

o The boiling point is the temperature at which the vapor and liquid phases are in
equilibrium, observed as a stable temperature at which the substance actively boils and
the vapor condenses. This temperature should be recorded at a specific atmospheric
pressure.

Synthesis and Workflow Diagrams

The following diagrams illustrate a plausible synthetic route for 2,3-Dibromopropionamide
and a general workflow for its characterization.

Synthetic Pathway of 2,3-Dibromopropionamide

Acrylamide Bromine (Br2) Solvent (e.g., CCl4)

Bromination

2,3-Dibromopropionamide
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Caption: Plausible synthetic pathway for 2,3-Dibromopropionamide.

Workflow for Physicochemical Characterization
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Caption: General workflow for the characterization of 2,3-Dibromopropionamide.

Conclusion

This technical guide provides essential data and methodologies for researchers working with
2,3-Dibromopropionamide. The accurate determination of its melting and boiling points is
fundamental for ensuring the purity of the compound, which is critical for its successful
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application in research and development, particularly in the fields of drug discovery and
materials science. The provided protocols offer standardized procedures to achieve reliable
and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,3-DIBROMOPROPIONAMIDE CAS#: 15102-42-8 [m.chemicalbook.com]
e 2. Page loading... [guidechem.com]

» 3. accustandard.com [accustandard.com]

e 4. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2,3-Dibromopropionamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076969#melting-and-boiling-point-of-2-3-
dibromopropionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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